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Compound of Interest

Compound Name: Trimethylcyclohexanone

Cat. No.: B1229504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of Trimethylcyclohexanone. Adherence to these protocols is critical for ensuring

personal safety and maintaining a secure laboratory environment.

Essential Safety Information at a Glance
Trimethylcyclohexanone is a combustible liquid and vapor that can cause irritation to the skin,

eyes, and respiratory tract.[1] Inhalation of high concentrations may lead to central nervous

system depression.[1] Therefore, strict adherence to safety protocols is mandatory.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₉H₁₆O [1][2]

Molecular Weight 140.22 g/mol [1][2]

Appearance Clear, colorless liquid [1]

Boiling Point 188-192 °C

Flash Point 64 °C (147.2 °F) [1]

Density 0.887 g/mL at 25 °C

Solubility in Water 13 g/L (20 °C) [1]

Exposure Limits

Organization Limit

ACGIH None listed

NIOSH None listed

OSHA - Final PELs None listed

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate Personal Protective Equipment is mandatory when handling

Trimethylcyclohexanone.
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Operation
Recommended Personal Protective
Equipment

General Handling

Eye Protection: Chemical safety goggles or a

face shield.[1][2] Hand Protection: Appropriate

protective gloves (e.g., Nitrile rubber).[1][2] Skin

and Body Protection: Laboratory coat, long

pants, and closed-toe shoes.[1][2]

Weighing/Dispensing

- All PPE listed for General Handling. -

Respiratory Protection: If ventilation is

inadequate or if mists are generated, use a

NIOSH-approved respirator with an organic

vapor cartridge.[1][2]

Heating/Refluxing

- All PPE listed for General Handling and

Weighing/Dispensing. - Ensure work is

conducted in a certified chemical fume hood.[2]

Operational Plan: A Step-by-Step Guide to Safe
Handling
This procedural guide outlines the safe handling of Trimethylcyclohexanone from receipt to

disposal.

1. Pre-Handling Preparations:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Trimethylcyclohexanone.[2]

Ensure Proper Ventilation: All handling of this chemical should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][2]

Assemble all necessary PPE: Have all required personal protective equipment readily

available and inspect it for any damage before use.

Locate Emergency Equipment: Be aware of the location and proper operation of the nearest

safety shower, eyewash station, and fire extinguisher.[2]
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2. Handling the Chemical:

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure that containers are properly grounded and bonded when transferring the chemical.[2]

[3]

Keep Away from Ignition Sources: Ensure there are no open flames, hot surfaces, or sparks

in the vicinity of where the chemical is being handled.[1][2][3]

Avoid Inhalation: Do not breathe vapors or mists.[2]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[2]

3. Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances such as oxidizing agents and strong acids.[1][3]

Keep away from sources of ignition.[1][3]

Emergency Procedures: Spill and Exposure
Immediate and appropriate action is crucial in the event of a spill or exposure.

Spill Response

First Aid Measures
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Exposure First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

If breathing has ceased, apply artificial

respiration. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Seek medical attention.[1]

Disposal Plan
Proper disposal of Trimethylcyclohexanone and any contaminated materials is critical to

prevent environmental contamination and personal exposure.

1. Waste Segregation:

Chemical Waste: Unused or waste Trimethylcyclohexanone should be collected in a

designated, properly labeled, and sealed container for hazardous waste.[2]

Contaminated PPE: Disposable gloves, lab coats, and other contaminated items should be

collected in a separate, clearly labeled hazardous waste container.[2]

2. Disposal Procedure:

Approved Waste Disposal: All waste materials must be disposed of through an approved

hazardous waste disposal company.[2][3] Do not pour this chemical down the drain.[2]

Chemical waste generators must comply with all federal, state, and local hazardous waste

regulations.[1]
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Standard Operating Procedure Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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